N-(naphthalen-1-yl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide

• IUPAC Name: N-naphthalen-1-yl-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C23H17N5O2/c29-21(26-20-12-6-8-16-7-4-5-11-18(16)20)14-27-15-24-22-19(23(27)30)13-25-28(22)17-9-2-1-3-10-17/h1-13,15H,14H2,(H,26,29)
• InChI Key: LSZBOKJCASODLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H17N5O2
• Molecular Weight: 395.4 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the compound’s 3D structure, the types of atoms present, and their connectivity.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can be influenced by factors like the compound’s functional groups and the conditions of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can include its melting point, boiling point, solubility, and reactivity. These properties can often be predicted using computational chemistry methods or measured experimentally.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the growth of certain fungi, such as rhizoctonia solani .

Mode of Action

In the case of similar compounds, they have been observed to cause changes in the microscopic morphology of fungi, leading to hyphal swelling, uneven thickness, fractures, deformities, and increased hyphal surface warts .

Biochemical Pathways

Related compounds have been found to significantly affect cell wall glucan decomposition and metabolism, cell membrane synthesis, metabolism, composition, organic hydroxyl compounds, oxidoreductase activity, and transition metal ion binding .

Result of Action

Similar compounds have been observed to cause significant changes in the microscopic morphology of fungi, including hyphal swelling, uneven thickness, fractures, deformities, and increased hyphal surface warts .

Safety and Hazards

The safety and hazards of a compound can depend on factors like its toxicity, flammability, and environmental impact. This information is typically available in the compound’s Material Safety Data Sheet.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or to find new applications for it. This could involve more in-depth studies of its mechanism of action, or the development of new synthesis methods.